Cas no 1416324-85-0 (CU-CPT22)

• Product Name: CU-CPT22
• CAS No: 1416324-85-0
• MF: C₁₉H₂₂O₇
• MW: 362.373786449432
• MDL: MFCD26406409
• CID: 2089775
• PubChem ID: 329825591
• Update Time: 2024-11-02

CU-CPT22 Chemical and Physical Properties

Names and Identifiers

• CU CPT 22
• CU-CPT22
• 5H-Benzocycloheptene-8-carboxylic acid, 3,4,6-trihydroxy-2-methoxy-5-oxo-, hexyl ester
• hexyl 3,4,6-trihydroxy-2-methoxy-5-oxo-5H-benzo[7]annulene-8-carboxylate
• 3,4,6-Trihydroxy-2-methoxy-5-oxo-5H-benzocycloheptene-8-carboxylic acid hexyl ester
• CU-CPT22 >=98% (HPLC)
• inhibit,CU CPT22,Inhibitor,CU-CPT22,Toll-like Receptor (TLR),CUCPT22,CU-CPT-22

• MDL： MFCD26406409
• Inchi： 1S/C19H22O7/c1-3-4-5-6-7-26-19(24)12-8-11-10-14(25-2)17(22)18(23)15(11)16(21)13(20)9-12/h8-10,22-23H,3-7H2,1-2H3,(H,20,21)
• InChI Key： UBQFTTUFRSSOHE-UHFFFAOYSA-N
• SMILES： C12=C(O)C(O)=C(OC)C=C1C=C(C(OCCCCCC)=O)C=C(O)C2=O

Computed Properties

• Exact Mass: 362.137
• Monoisotopic Mass: 362.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113A^2

Experimental Properties

• Density: 1.336±0.06 g/cm3(Predicted)
• Boiling Point: 610.4±55.0 °C(Predicted)
• Solubility: DMSO: soluble20mg/mL, clear
• pka: 6.04±0.20(Predicted)

CU-CPT22 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H334-H410
• Warning Statement： P261-P273-P342+P311-P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 50/53
• Safety Instruction： 60-61
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones Tropolones